[4-(2-methyl-1H-1,3-benzodiazol-1-yl)phenyl]methanamine hydrochloride

• IUPAC Name: [4-(2-methylbenzimidazol-1-yl)phenyl]methanamine;hydrochloride
• InChI: InChI=1S/C15H15N3.ClH/c1-11-17-14-4-2-3-5-15(14)18(11)13-8-6-12(10-16)7-9-13;/h2-9H,10,16H2,1H3;1H
• InChI Key: SQVOBNMNXUPSMX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C3=CC=C(C=C3)CN.Cl
• Molecular Formula: C15H16ClN3
• Molecular Weight: 273.76 g/mol
• CAS RN: 1820683-68-8

Description

“[4-(2-methyl-1H-1,3-benzodiazol-1-yl)phenyl]methanamine hydrochloride” is a compound that belongs to the class of organic compounds known as benzimidazoles. These are organic compounds containing a benzene ring fused to an imidazole ring, which is a five-member ring containing a nitrogen atom, 4 carbon atoms, and two double bonds. It is also known as 1, 3-diazole.

Synthesis Analysis

The synthesis of imidazole-containing compounds has been extensively studied due to their broad range of chemical and biological properties. Imidazole has become an important synthon in the development of new drugs. The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Molecular Structure Analysis

The molecular structure of “[4-(2-methyl-1H-1,3-benzodiazol-1-yl)phenyl]methanamine hydrochloride” is characterized by the presence of a benzimidazole moiety. The InChI code for this compound is 1S/C14H13N3/c1-10-16-13-4-2-3-5-14 (13)17 (10)12-8-6-11 (15)7-9-12/h2-9H,15H2,1H3.

Scientific Research Applications

Antibacterial Activity

. They can be used in the development of new drugs to combat bacterial infections.

Antimycobacterial Activity

. This suggests potential use in the treatment of diseases caused by mycobacteria, such as tuberculosis.

Anti-inflammatory Activity

. They could be used in the development of drugs for the treatment of various inflammatory conditions.

Antitumor Activity

. They have been tested in vitro against various cancer cell lines, suggesting potential use in cancer therapy.

Antidiabetic Activity

. This indicates potential use in the management of diabetes.

Corrosion Inhibition

Interestingly, compounds similar to the one have been used as corrosion inhibitors. They can form a protective layer on the surface of metals, preventing corrosion.

Future Directions

The future directions for the study of “[4-(2-methyl-1H-1,3-benzodiazol-1-yl)phenyl]methanamine hydrochloride” and similar compounds could involve further exploration of their synthesis, chemical properties, and biological activities. Given the wide range of biological activities exhibited by imidazole derivatives, these compounds may have potential applications in the development of new drugs for various diseases.

Mechanism of Action

Target of Action

It is known that imidazole-containing compounds, such as this one, have a broad range of biological properties and can interact with various targets . For instance, they can exhibit antimicrobial, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Imidazole derivatives are known to interact with their targets in various ways, leading to a wide range of biological effects . For example, they can inhibit the growth of bacteria, fungi, and parasites, reduce inflammation, and even kill cancer cells .

Biochemical Pathways

Imidazole derivatives are known to interact with various biochemical pathways, leading to their diverse biological effects .

Pharmacokinetics

It is known that the solubility and stability of imidazole derivatives can influence their bioavailability .

Result of Action

Imidazole derivatives are known to have a wide range of biological effects, including antimicrobial, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Action Environment

Factors such as ph, temperature, and the presence of other substances can potentially influence the action of imidazole derivatives .